Cas no 669729-28-6 (5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiol group at the 3-position and a methyl group at the 4-position. The 5-position is functionalized with a 4-isopropylphenyl moiety, enhancing its steric and electronic properties. This structure confers potential utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The thiol group offers reactivity for further derivatization, while the isopropylphenyl substituent may influence lipophilicity and binding affinity. Its well-defined molecular architecture makes it suitable for research applications in medicinal chemistry and material science.
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol structure
669729-28-6 structure
Product Name:5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:669729-28-6
MF:C12H15N3S
MW:233.332600831985
MDL:MFCD04058731
CID:871388
PubChem ID:3719467
Update Time:2025-06-06

5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 4-methyl-3-(4-propan-2-ylphenyl)-1H-1,2,4-triazole-5-thione
    • 4-methyl-5-[4-(1-methylethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-methyl-5-[4-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol
    • AC1MW72O
    • ALBB-003336
    • BBL017410
    • CTK6A4974
    • CTK8F6489
    • MolPort-001-588-186
    • MFCD04058731
    • 669729-28-6
    • DTXSID20395480
    • AKOS003330594
    • AKOS030242638
    • VS-06135
    • MDL： MFCD04058731
    • Inchi： 1S/C12H15N3S/c1-8(2)9-4-6-10(7-5-9)11-13-14-12(16)15(11)3/h4-8H,1-3H3,(H,14,16)
    • InChI Key： IDGXTEBIKJEDRP-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)C)N1C

Computed Properties

  • Exact Mass: 233.09900
  • Monoisotopic Mass: 233.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 305.6°C at 760 mmHg
  • Flash Point: 138.6°C
  • Refractive Index: 1.632
  • PSA: 69.51000
  • LogP: 2.89420

5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B451490-100mg
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
 669729-28-6
100mg
 $ 50.00 2022-06-07
TRC
B451490-500mg
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
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500mg
 $ 210.00 2022-06-07
TRC
B451490-1g
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
 669729-28-6
1g
 $ 320.00 2022-06-07
abcr
AB214864-1 g
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95%
 669729-28-6
1g
 €217.60 2023-05-06
abcr
AB214864-5 g
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95%
 669729-28-6
5g
 €723.20 2023-05-06
Chemenu
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Chemenu
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5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
 669729-28-6 95%
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eNovation Chemicals LLC
Y1240470-1g
5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
 669729-28-6 95%
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eNovation Chemicals LLC
Y1240470-5g
5-(4-isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
 669729-28-6 95%
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abcr
AB214864-1g
5-(4-Isopropylphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; .
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 €230.10 2025-04-17

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